Cas no 2171164-44-4 (2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methylbenzoic acid)

• Product Name: 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methylbenzoic acid
• CAS No: 2171164-44-4
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6200001
• PubChem ID: 165555438
• Update Time: 2025-10-28

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methylbenzoic acid
• 2171164-44-4
• 2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5-methylbenzoic acid
• EN300-1548933

• Inchi： 1S/C27H26N2O5/c1-16-11-12-24(22(13-16)26(31)32)29-25(30)14-17(2)28-27(33)34-15-23-20-9-5-3-7-18(20)19-8-4-6-10-21(19)23/h3-13,17,23H,14-15H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)/t17-/m1/s1
• InChI Key： TXUKDHCJIIZDMY-QGZVFWFLSA-N
• SMILES： O(C(N[C@H](C)CC(NC1C=CC(C)=CC=1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methylbenzoic acid

Introduction to 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methylbenzoic acid (CAS No. 2171164-44-4)

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 2171164-44-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzoic acid core, an amino group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The structural composition of 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methylbenzoic acid is meticulously designed to interact with biological targets in a specific manner. The benzoic acid moiety is well-known for its role in various pharmacological applications, while the Fmoc group is commonly used in peptide synthesis as an amino acid protecting group. The chiral center at the 3-position of the butanamido side chain, denoted as (3R), adds another layer of specificity, ensuring that the compound can engage with biological systems in a stereochemically controlled manner. This level of structural complexity makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The unique structural features of 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methylbenzoic acid make it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity. For instance, the fluorenylmethoxycarbonyl group not only serves as a protective moiety but can also be engineered to enhance solubility or metabolic stability, which are critical factors in drug development.

One of the most compelling aspects of this compound is its potential to serve as a building block for more complex drug candidates. The presence of multiple functional groups allows for facile modifications through various synthetic strategies, enabling chemists to tailor the properties of the molecule to meet specific pharmacological requirements. This flexibility is particularly valuable in the context of fragment-based drug design, where small molecular fragments are screened for their ability to interact with target proteins before being optimized into full-length drugs.

Recent studies have highlighted the importance of incorporating chiral centers into drug molecules to improve their efficacy and reduce side effects. The (3R) configuration at the butanamido unit in 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methylbenzoic acid exemplifies this principle. Chiral drugs often exhibit different biological activities depending on their stereochemistry, and achieving the correct configuration is crucial for therapeutic success. The synthesis and characterization of this compound underscore the growing emphasis on stereochemical control in modern drug design.

The benzoic acid moiety in this compound also plays a significant role in its potential biological activity. Benzoic acid derivatives are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and analgesic effects. By integrating this moiety into a more complex structure, researchers aim to enhance these properties while minimizing unwanted side effects. This approach aligns with the broader trend in pharmaceutical research towards developing targeted therapies that are both effective and safe.

The fluorenylmethoxycarbonyl (Fmoc) group is another key feature that warrants discussion. While traditionally used in peptide synthesis, Fmoc groups have also been explored for their potential utility in other contexts, such as enhancing drug stability or facilitating delivery systems. In the case of 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methylbenzoic acid, the Fmoc group may serve multiple purposes beyond simple protection. It could potentially influence solubility, metabolic clearance, or even interactions with biological targets, making it a versatile tool for medicinal chemists.

Advances in computational chemistry have further accelerated the discovery and optimization of novel compounds like 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methylbenzoic acid. Molecular modeling techniques allow researchers to predict how different structural modifications will affect biological activity, enabling them to make informed decisions about which compounds to synthesize next. This high-throughput virtual screening approach has significantly reduced the time and cost associated with drug discovery, making it possible to explore more complex molecular structures than ever before.

The potential applications of this compound extend beyond traditional small-molecule drug development. Researchers are increasingly interested in using such molecules as probes to study biological mechanisms at a molecular level. By designing compounds that selectively interact with specific proteins or enzymes, scientists can gain insights into disease pathways and identify new therapeutic targets. This approach is particularly valuable in fields like oncology and neuroscience, where understanding complex cellular processes is essential for developing effective treatments.

In conclusion,2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-methylbenzoic acid (CAS No. 2171164-44-4) represents a promising candidate for further exploration in pharmaceutical chemistry and biochemistry. Its intricate structure, featuring multiple functional groups and a chiral center, offers numerous opportunities for synthetic modification and biological investigation. As research continues to uncover new applications for this type of molecule, it is likely that compounds like this will play an increasingly important role in the development of next-generation therapeutics.